![molecular formula C26H23N3O4 B7711151 N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide](/img/structure/B7711151.png)
N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- AKOS003647890 has shown promise as a potential anticancer agent. Its nitrobenzamide moiety may interfere with DNA repair mechanisms, leading to cell cycle arrest and apoptosis in cancer cells .
- AKOS003647890 may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. Researchers are exploring its potential in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease .
- Studies have investigated its role in neurodegenerative diseases like Alzheimer’s and Parkinson’s, aiming to mitigate neuronal damage and improve cognitive function .
- Researchers are studying its activity against drug-resistant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida species .
- PDT involves light activation of a photosensitizer (such as this compound), leading to localized cytotoxicity in cancer cells. Researchers are exploring its use in targeted cancer therapy .
Anticancer Potential
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Photodynamic Therapy (PDT)
Metal Ion Chelation
Mechanism of Action
- ACE is responsible for converting angiotensin I (formed from angiotensinogen) into angiotensin II. Angiotensin II is a potent vasoconstrictor that plays a key role in regulating blood pressure .
- Additionally, AKOS003647890 inhibits the breakdown of bradykinin , a vasodilator substance, leading to increased bradykinin levels. This contributes to the overall vasodilator effect of ACE inhibitors .
- Reduced angiotensin II levels lead to decreased sympathetic activity, sodium and water excretion, and inhibition of aldosterone secretion .
- The molecular and cellular effects include:
Target of Action
Mode of Action
Biochemical Pathways
Result of Action
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4/c1-16-8-10-19-13-21(25(30)27-23(19)11-16)15-28(24-12-17(2)7-9-18(24)3)26(31)20-5-4-6-22(14-20)29(32)33/h4-14H,15H2,1-3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKUGLOBUODIEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C3=C(C=CC(=C3)C)C)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.